Cas no 623157-26-6 (4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde)

4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde structure
623157-26-6 structure
Product Name:4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde
CAS No:623157-26-6
MF:C18H12N2O2
MW:288.300084114075
CID:956474
PubChem ID:12034425
Update Time:2025-04-19

4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(2,6-Pyrazinediyl)bisbenzaldehyde
    • 4-[6-(4-formylphenyl)pyrazin-2-yl]benzaldehyde
    • 623157-26-6
    • DTXSID30476239
    • Inchi: 1S/C18H12N2O2/c21-11-13-1-5-15(6-2-13)17-9-19-10-18(20-17)16-7-3-14(12-22)4-8-16/h1-12H
    • InChI Key: XSTLIWWOUWDJCE-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)C1C=NC=C(C2C=CC(C=O)=CC=2)N=1

Computed Properties

  • Exact Mass: 288.09000
  • Monoisotopic Mass: 288.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.9Ų

Experimental Properties

  • PSA: 59.92000
  • LogP: 3.43560
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